N-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-(oxan-4-yl)pyrrolidin-3-amine

• IUPAC Name: 5-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C15H22N6O/c1-11-8-14(21-15(18-11)16-10-17-21)19-12-2-5-20(9-12)13-3-6-22-7-4-13/h8,10,12-13,19H,2-7,9H2,1H3
• InChI Key: NVHBKFINKZIXLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NC3CCN(C3)C4CCOCC4
• Molecular Formula: C15H22N6O
• Molecular Weight: 302.37 g/mol

Description

“N-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-(oxan-4-yl)pyrrolidin-3-amine” is a compound that contains a 1,2,4-triazolo[1,5-a]pyrimidine core. This core is a bicyclic N-heteroarene, which has been found to be remarkably versatile in drug design. The ring system of 1,2,4-triazolo[1,5-a]pyrimidines is isoelectronic with that of purines, making this heterocycle a possible surrogate of the purine ring.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[1,5-a]pyrimidines involves various methods. For instance, one method involves the use of copper (I) catalyzed 1,3 dipolar cycloaddition reaction. Another method involves heating a mixture of certain compounds to reflux, then concentrating in vacuo to give a red oil, which is then poured into water and extracted with chloroform.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[1,5-a]pyrimidines is characterized by a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron deficient six-membered ring (4 π electrons).

Chemical Reactions Analysis

The 1,2,4-triazolo[1,5-a]pyrimidine core has been found to be remarkably versatile in drug design, with many different applications reported over the years. It has been proposed as a possible surrogate of the purine ring, a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine.

Scientific Research Applications

Pharmacological Potentials

. . .

Antiviral Applications

. .

Antimalarial Activity

. This suggests its potential use in the development of antimalarial drugs.

HIV TAR RNA Binding

. This indicates its potential application in HIV research and treatment.

Synthesis of Ruthenium (II)-Hmtpo Complexes

. This suggests its potential use in the field of inorganic chemistry.

Vilsmeier Reaction of Conjugated Carbocycles and Heterocycles

. This indicates its potential application in organic synthesis.

Future Directions

The 1,2,4-triazolo[1,5-a]pyrimidine core has found numerous applications in medicinal chemistry. Future research may continue to explore its potential in drug design, with a focus on improving its bioactivity and reducing any potential side effects.

Mechanism of Action

Target of Action

Compounds with a similar [1,2,4]triazolo[1,5-a]pyrimidine scaffold have been found to inhibit the sars-cov-2 main protease (mpro) , and influenza virus RNA polymerase PA–PB1 subunit heterodimerization . These proteins play crucial roles in the life cycle of their respective viruses, making them attractive targets for antiviral drug development.

Mode of Action

For instance, in the case of SARS-CoV-2 Mpro, the compounds interact with crucial active site amino acid residues His41, Cys145, and Glu166 .

Result of Action

Similar compounds have shown promising antiproliferative activities against various cancer cells and significant inhibitory activity against SARS-CoV-2 Mpro .